Cas no 300394-80-3 (2-amino-1-(quinolin-3-yl)ethan-1-one)

• Product Name: 2-amino-1-(quinolin-3-yl)ethan-1-one
• CAS No: 300394-80-3
• MF: C₁₁H₁₀N₂O
• MW: 186.20990228653
• CID: 6043061
• PubChem ID: 4305399
• Update Time: 2025-06-13

2-amino-1-(quinolin-3-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-amino-1-(3-quinolinyl)-
• 2-Amino-1-(quinolin-3-yl)ethan-1-one
• 300394-80-3
• SCHEMBL529904
• CS-0290225
• EN300-1869838
• 2-Amino-1-(quinolin-3-yl)ethanone
• 2-amino-1-(quinolin-3-yl)ethan-1-one

• Inchi： 1S/C11H10N2O/c12-6-11(14)9-5-8-3-1-2-4-10(8)13-7-9/h1-5,7H,6,12H2
• InChI Key： MWJNRASRRMHGCF-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC2C(N=C1)=CC=CC=2)CN

Computed Properties

• Exact Mass: 186.079312947g/mol
• Monoisotopic Mass: 186.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 56Ų

Experimental Properties

• Density: 1.225±0.06 g/cm3(Predicted)
• Boiling Point: 363.1±22.0 °C(Predicted)
• pka: 6.54±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on 2-amino-1-(quinolin-3-yl)ethan-1-one

Exploring the Potential of 2-amino-1-(quinolin-3-yl)ethan-1-one (CAS No. 300394-80-3) in Modern Research and Applications

In the realm of organic chemistry and pharmaceutical research, 2-amino-1-(quinolin-3-yl)ethan-1-one (CAS No. 300394-80-3) has emerged as a compound of significant interest. This quinoline derivative, characterized by its unique amino-ketone functional group, offers a versatile scaffold for drug discovery and material science applications. Researchers are increasingly drawn to its structural features, which enable interactions with biological targets such as enzymes and receptors, making it a promising candidate for medicinal chemistry and biomolecular studies.

The compound’s quinoline core is a well-known pharmacophore, often associated with antimicrobial, anticancer, and anti-inflammatory properties. Coupled with the 2-amino-1-ethanone moiety, CAS 300394-80-3 exhibits enhanced reactivity and solubility, addressing common challenges in drug formulation. Recent studies highlight its potential in designing small-molecule inhibitors for diseases like cancer and neurodegenerative disorders, aligning with the growing demand for targeted therapies in precision medicine.

From a synthetic perspective, 2-amino-1-(quinolin-3-yl)ethan-1-one serves as a key intermediate in multicomponent reactions (MCRs) and catalyzed transformations. Its adaptability in green chemistry protocols—such as solvent-free synthesis or microwave-assisted reactions—resonates with the industry’s shift toward sustainable practices. This aligns with trending searches like "eco-friendly synthesis methods" and "reducing chemical waste," reflecting broader environmental concerns.

Analytical techniques like HPLC, NMR, and mass spectrometry are critical for characterizing 300394-80-3, ensuring purity and reproducibility. The compound’s stability under various pH conditions also makes it suitable for formulation development, a topic frequently queried in pharmaceutical forums. Additionally, its fluorescence properties have sparked interest in bioimaging applications, a rapidly growing field in diagnostics.

Beyond biomedicine, 2-amino-1-(quinolin-3-yl)ethan-1-one finds utility in material science, particularly in designing organic semiconductors and photocatalysts. Its electron-rich quinoline ring facilitates charge transport, a property leveraged in optoelectronic devices. This versatility answers common search queries like "quinoline derivatives in electronics" and "advanced functional materials."

In conclusion, CAS No. 300394-80-3 represents a multifaceted compound bridging drug discovery, sustainable chemistry, and material innovation. Its alignment with trending topics—from green synthesis to personalized medicine—ensures its relevance in both academic and industrial settings. As research progresses, this compound may unlock novel applications, further solidifying its role in cutting-edge science.